Cas no 2137025-90-0 ((2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide)

• Product Name: (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide
• CAS No: 2137025-90-0
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 5959637
• PubChem ID: 165484933
• Update Time: 2025-10-30

(2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide
• (2S)-2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3,3-dimethylbutanamide
• EN300-1130810
• 2137025-90-0

• Inchi： 1S/C12H21N5O/c1-12(2,3)10(13)11(18)16-9-4-5-15-17(9)8-6-14-7-8/h4-5,8,10,14H,6-7,13H2,1-3H3,(H,16,18)/t10-/m1/s1
• InChI Key： MPXHRJJQWUMXNM-SNVBAGLBSA-N
• SMILES： O=C([C@H](C(C)(C)C)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85Ų

Additional information on (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide

Compound CAS No. 2137025-90-0: (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide

The compound with CAS No. 2137025-90-0, named (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide, is a structurally complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of amino acid derivatives and features a unique combination of functional groups, including an amino group, a pyrazole ring, and an azetidine moiety. The stereochemistry at the (S) configuration suggests its relevance in enantioselective biological interactions.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design due to their ability to modulate protein-protein interactions (PPIs). The presence of the azetidine ring in this molecule contributes to its rigid structure, which is crucial for binding specificity in biological systems. Additionally, the pyrazole moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for various pharmacophores.

One of the most intriguing aspects of this compound is its potential as a small-molecule inhibitor of key enzymes or receptors involved in disease pathways. For instance, researchers have explored similar structures in the context of kinase inhibition and receptor modulation. The dimethylbutanamide group in this molecule likely enhances its lipophilicity, improving its bioavailability and partition coefficients.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Techniques such as asymmetric catalysis and peptide coupling have been employed to synthesize similar molecules with high enantiomeric excess (ee). The synthesis of (S)-configured amino acids is particularly challenging but has been optimized through advancements in catalytic asymmetric synthesis.

In terms of applications, this compound may find utility in therapeutic development, particularly in areas such as oncology and neurodegenerative diseases. Its ability to interact with specific biological targets makes it a promising candidate for preclinical studies. Furthermore, the integration of pyrazole rings into drug-like molecules has been shown to enhance their pharmacokinetic profiles, making them more suitable for oral administration.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities and selectivities of compounds like this one. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into their mechanism of action. These computational tools are invaluable for guiding further optimization of the molecule's structure to improve potency and selectivity.

In conclusion, (2S)-2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3,3-dimethylbutanamide represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic agents.